2-(4-Methoxyphenoxy)terephthalic acid
Description
2-(4-Methoxyphenoxy)terephthalic acid is a useful research compound. Its molecular formula is C15H12O6 and its molecular weight is 288.25 g/mol. The purity is usually 95%.
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Q & A
Basic Research Questions
Q. What are the recommended methods for synthesizing 2-(4-Methoxyphenoxy)terephthalic acid with high purity?
- Methodological Answer : Synthesis typically involves coupling 4-methoxyphenol with activated terephthalic acid derivatives (e.g., acyl chlorides) under inert conditions. Reaction optimization includes controlling stoichiometry (1:1 molar ratio for phenol:acid derivative) and using catalysts like DCC (dicyclohexylcarbodiimide) for carboxylate activation. Post-synthesis purification via recrystallization (e.g., using ethanol/water mixtures) or column chromatography (silica gel, ethyl acetate/hexane eluent) ensures ≥95% purity. Monitor reaction progress via TLC or HPLC to minimize by-products like unreacted starting materials .
Q. How can researchers analyze the purity of this compound?
- Methodological Answer : Capillary electrophoresis (CE) with UV detection is effective for quantifying impurities (e.g., residual 4-methoxyphenol or terephthalic acid derivatives). For example, CE at pH 9.3 (borate buffer) resolves the target compound from structurally similar contaminants. Cross-validate with polarography for specific impurities like 4-carboxybenzaldehyde (4-CBA), achieving <20% deviation between methods. Quantitative NMR (qNMR) using deuterated DMSO as a solvent can also confirm purity by integrating aromatic proton signals .
Q. What safety precautions are necessary when handling this compound?
- Methodological Answer : While direct toxicity data is limited, analog studies (e.g., 4-Methoxyphthalic acid) recommend:
- Personal Protective Equipment (PPE) : Nitrile gloves, lab coats, and safety goggles.
- Ventilation : Use fume hoods during synthesis to avoid inhalation of fine particulates.
- Spill Management : Neutralize spills with sodium bicarbonate, followed by absorption with inert materials (e.g., vermiculite).
- First Aid : For skin contact, wash with soap and water for 15 minutes; for eye exposure, rinse with saline solution and seek medical attention .
Advanced Research Questions
Q. What strategies are effective in resolving discrepancies in catalytic activity data for this compound-based MOFs?
- Methodological Answer : Discrepancies often arise from variations in MOF crystallinity or ligand coordination modes. Characterize MOFs using:
- Single-crystal X-ray diffraction : Resolve structural ambiguities (e.g., ligand binding sites).
- Surface area analysis (BET) : Correlate porosity with catalytic performance.
- Fluorescence quenching assays : For MOFs used in sensing (e.g., acetone detection), ensure terephthalic acid derivatives are fully integrated into the framework to avoid false signals. Pre-activation of MOFs at 150°C under vacuum removes solvent molecules that may block active sites .
Q. How does crystal size distribution (CSD) affect the purification efficiency of this compound?
- Methodological Answer : Narrow CSD improves yield during reactive crystallization. Use semi-batch reactors with controlled pH (e.g., 4.5–5.0) and temperature (25–30°C) to optimize nucleation. Monitor CSD dynamically via laser diffraction or microscopy. For impurities like 4-CBA, adjust anti-solvent addition rates (e.g., water) to favor target compound crystallization. Table 1 shows CE validation of industrial batches, where CSD <50 µm reduced impurity retention by 30% .
Q. What are the challenges in utilizing this compound as a ligand in luminescent MOFs for environmental sensing?
- Methodological Answer : Key challenges include:
- Ligand Stability : Ensure methoxyphenoxy groups resist hydrolysis under acidic/alkaline conditions (test via TGA/DSC).
- Quenching Sensitivity : Optimize ligand-to-metal ratios (e.g., Zn:pta = 1:1) to enhance fluorescence response. For acetone detection, excitation at 314 nm and emission at 424 nm (similar to hydroxylated terephthalic acid derivatives) requires minimizing background noise from solvent residues .
Properties
CAS No. |
89216-63-7 |
|---|---|
Molecular Formula |
C15H12O6 |
Molecular Weight |
288.25 g/mol |
IUPAC Name |
2-(4-methoxyphenoxy)terephthalic acid |
InChI |
InChI=1S/C15H12O6/c1-20-10-3-5-11(6-4-10)21-13-8-9(14(16)17)2-7-12(13)15(18)19/h2-8H,1H3,(H,16,17)(H,18,19) |
InChI Key |
KMCHTQHUSLEVNC-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)OC2=C(C=CC(=C2)C(=O)O)C(=O)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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